1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane

Specification

• CAS No.: 1241160-07-5
• Molecular Formula: C13H18N2S
• Molecular Weight: 234.36
• IUPAC Name: 1-prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane
• Standard InChI: InChI=1S/C13H18N2S/c1-2-6-14-7-4-8-15(10-9-14)12-13-5-3-11-16-13/h1,3,5,11H,4,6-10,12H2
• Standard InChI Key: FTEKOWTYCXTVAC-UHFFFAOYSA-N
• SMILES: C#CCN1CCCN(CC1)CC2=CC=CS2

Introduction

1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane is a complex organic compound featuring a diazepane ring structure. This compound is classified as a diazepane derivative, which is a type of saturated heterocyclic compound containing two nitrogen atoms in the ring structure. The presence of a prop-2-ynyl group and a thiophen-2-ylmethyl group as substituents significantly influences its chemical properties and reactivity.

Synthesis and Chemical Reactions

The synthesis of 1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane typically involves multiple steps, including the formation of the diazepane ring and the introduction of the prop-2-ynyl and thiophen-2-ylmethyl groups. This compound can undergo various chemical reactions due to its functional groups, such as nucleophilic addition reactions to the alkyne group or reactions involving the thiophene ring.

Reaction Type	Description
Nucleophilic Addition	Addition to the prop-2-ynyl group
Thiophene Ring Reactions	Electrophilic substitution or metal-catalyzed reactions

Biological Activity and Mechanism of Action

Biological Activity	Potential Effects
Enzyme Modulation	Inhibition or activation of enzymes
Receptor Interaction	Agonist or antagonist effects

Research Findings and Future Directions

Research on 1-Prop-2-ynyl-4-(thiophen-2-ylmethyl)-1,4-diazepane is ongoing, focusing on understanding its chemical properties and biological activities. Future studies should explore its potential applications in medicinal chemistry, particularly in drug discovery and development.

Research Area	Potential Applications
Medicinal Chemistry	Drug discovery and development
Biological Studies	Understanding pharmacological properties